Ubiquinones
Ubiquinones, also known as coenzyme Q (CoQ), are a class of lipophilic antioxidants that play a crucial role in cellular respiration and energy production. Ubiquinone is synthesized in the body but can also be obtained through dietary sources such as meat, fish, nuts, and seeds. This compound exists in various forms depending on its degree of saturation with electrons, ranging from CoQ1 to CoQ10. It is particularly abundant in tissues with high energy demands, including the heart, liver, and kidneys.
Ubiquinones function by participating in redox reactions within the mitochondrial electron transport chain, facilitating the transfer of electrons during oxidative phosphorylation. This process not only generates ATP but also protects cells from oxidative damage. Additionally, ubiquinones have been studied for their potential benefits in various conditions, including cardiovascular diseases, neurodegenerative disorders, and aging.
Due to its antioxidant properties, ubiquinone is widely used as a dietary supplement. It may help support overall health by reducing oxidative stress, enhancing mitochondrial function, and potentially improving cellular energy levels.
